Cas no 1626355-74-5 (5-(1-methylcyclopropoxy)-1H-indazole)

• Product Name: 5-(1-methylcyclopropoxy)-1H-indazole
• CAS No: 1626355-74-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5071209
• PubChem ID: 90398017
• Update Time: 2025-05-19

5-(1-methylcyclopropoxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylcyclopropoxy)-1H-indazole
• 1H-Indazole, 5-[(1-methylcyclopropyl)oxy]-
• 5-(1-methylcyclopropyl)oxy-1H-indazole
• C91092
• SCHEMBL16022262
• CS-0022237
• MFCD31382069
• SY353436
• DB-107273
• 1626355-74-5

• Inchi： 1S/C11H12N2O/c1-11(4-5-11)14-9-2-3-10-8(6-9)7-12-13-10/h2-3,6-7H,4-5H2,1H3,(H,12,13)
• InChI Key： NEQLPLOOZQDHDO-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=NN2)C=1)C1(C)CC1

Computed Properties

• Exact Mass: 188.094963011 g/mol
• Monoisotopic Mass: 188.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.9
• Molecular Weight: 188.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(1-methylcyclopropoxy)-1H-indazole

5-(1-Methylcyclopropoxy)-1H-Indazole: A Comprehensive Overview

The compound 5-(1-methylcyclopropoxy)-1H-indazole, with the CAS number 1626355-74-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 5-(1-methylcyclopropoxy)-1H-indazole consists of an indazole ring system substituted with a methylcyclopropoxy group at the 5-position, which introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of indazoles as building blocks for advanced materials, particularly in the development of organic semiconductors. The substitution pattern in 5-(1-methylcyclopropoxy)-1H-indazole plays a crucial role in determining its electronic characteristics. The methylcyclopropoxy group acts as an electron-donating substituent, which can enhance the molecule's ability to participate in charge transport processes. This makes it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In terms of synthesis, researchers have developed efficient methods to prepare 5-(1-methylcyclopropoxy)-1H-indazole. One common approach involves the nucleophilic substitution of an indazole derivative with a suitable cyclopropane intermediate. This reaction is typically carried out under mild conditions to ensure high yields and good purity. The use of microwave-assisted synthesis has also been explored, offering a faster and more energy-efficient route to this compound.

The properties of 5-(1-methylcyclopropoxy)-1H-indazole have been extensively studied using various analytical techniques. For instance, X-ray crystallography has provided insights into its molecular packing and intermolecular interactions, which are critical for understanding its solid-state behavior. Additionally, computational studies using density functional theory (DFT) have been employed to investigate its electronic structure and reactivity. These studies have revealed that the compound exhibits excellent thermal stability and high charge carrier mobility, making it suitable for high-performance electronic devices.

The application of 5-(1-methylcyclopropoxy)-1H-indazole extends beyond electronics. It has also been explored as a potential ligand in metal-organic frameworks (MOFs) and coordination polymers. The cyclopropane ring in this compound introduces strain that can enhance its binding affinity with metal ions, leading to the formation of highly porous materials with applications in gas storage and catalysis.

In conclusion, 5-(1-methylcyclopropoxy)-1H-indazole, with CAS number 1626355-74-5, is a versatile compound with significant potential in various fields. Its unique structure and properties make it an attractive candidate for advancing materials science and organic electronics. As research continues to uncover new applications and synthetic strategies for this compound, its role in cutting-edge technologies is expected to grow further.